N,N-Dimethyl-N'(4,5-dimethyl-2-thiazolyl)-1,2-ethane diamine

• Molecular Formula: C9H17N3S
• Molecular Weight: 199.32 g/mol
• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-N',N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C9H17N3S/c1-7-8(2)13-9(11-7)10-5-6-12(3)4/h5-6H2,1-4H3,(H,10,11)
• InChI Key: KNIFXGQFCSNKTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NCCN(C)C)C

Description

N,N-Dimethyl-N'(4,5-dimethyl-2-thiazolyl)-1,2-ethane diamine is a useful research compound. Its molecular formula is C9H17N3S and its molecular weight is 199.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dissolve 30.0 g. (0.176 moles) of N-(4,5-dimethyl-2-thiazolyl) acetamide in 375 ml. of dimethylformamide under nitrogen followed by 7.7 g. of 50% sodium hydride in 2 portions at room temperature. When gas evolution ceases, 27.5 g. (0.191 moles) of dimethylaminoethylchloride hydrochloride is added along with 8.35 g. of 50% sodium hydride. The mixture is stirred at 60°-70° C. for 1/2 hour, 90° C. for 2 hours, cooled to room temperature, and concentrated in vacuo. The residue is taken up in 200 ml. of 6 N hydrochloric acid and refluxed for 24 hours. The mixture is extracted with hexane and made basic with sodium hydroxide with cooling. The aqueous layer is extracted with methylene chloride, the organic layer washed with saturated sodium chloride, dried over sodium sulfate and evaporated. The residue is distilled and the fraction boiling at 110°-113° C./0.7 mm. of Hg, collected (29.2 g.) and identified as N,N-dimethyl-N'-(4,5-dimethyl-2-thiazolyl)-1,2-ethanediamine.